1-Cyclopentyloctan-1-ol
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Overview
Description
1-Cyclopentyloctan-1-ol is a useful research compound. Its molecular formula is C13H26O and its molecular weight is 198.35. The purity is usually 95%.
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Scientific Research Applications
Cyclodextrin-Based Drug Delivery Systems
Cyclodextrins are cyclic oligosaccharides known for forming water-soluble inclusion complexes with small molecules, thereby enhancing the bioavailability, stability, and solubility of drugs. Their unique ability to improve drug delivery is critical in pharmaceutical applications, offering a method to enhance the efficacy of therapeutic compounds (Davis & Brewster, 2004).
Supramolecular Chemistry and Nanotechnology
Cyclodextrins contribute to the construction of nano-scale supramolecular systems. Their capacity to form stable complexes with various molecules and ions makes them attractive as building blocks for designing supramolecular assemblies. These structures are significant in biochemistry, supramolecular chemistry, and nanotechnology, highlighting the versatility of cyclodextrins in scientific research (Chen & Liu, 2010).
Aerobic Oxidation Catalysts
In the field of chemical engineering and organic chemistry, cyclodextrin-containing catalysts have been explored for the aerobic oxidation of hydrocarbons. Such research points to the potential of cyclodextrin derivatives in facilitating selective chemical reactions, thereby contributing to advancements in sustainable and efficient chemical synthesis (Nagarjun & Dhakshinamoorthy, 2019).
Food Industry Applications
Cyclodextrins are used in the food industry as additives, playing roles in stabilizing flavors, eliminating undesired tastes, and enhancing the shelf life of food products. Their ability to form inclusion complexes can modify the properties of food ingredients, demonstrating the broad applicability of cyclodextrins beyond pharmaceuticals (Astray et al., 2009).
Biotechnological and Agricultural Applications
The unique properties of cyclodextrins have been harnessed in biotechnology and agriculture for drug delivery systems, environmental protection, and as agents for the controlled release of agricultural chemicals. Their ability to form inclusion complexes is utilized in various biotechnological applications, highlighting their versatility and utility across multiple domains (Singh, Sharma, & Banerjee, 2002).
Future Directions
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 1-Cyclopentyloctan-1-ol have not been clearly defined. It is possible that the compound influences multiple pathways, leading to downstream effects on cellular function. Without more detailed information on the compound’s targets and mode of action, it is difficult to predict which pathways might be affected .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Result of Action
Without more detailed information on the compound’s targets, mode of action, and biochemical pathways, it is challenging to describe the specific molecular and cellular effects of this compound .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially influence the action of this compound, but specific details are currently lacking .
Properties
IUPAC Name |
1-cyclopentyloctan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O/c1-2-3-4-5-6-11-13(14)12-9-7-8-10-12/h12-14H,2-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CORUNLCJGNBWGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(C1CCCC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.